chloro(dimethyl)(2-methyl-8H-indeno[2,1-b]thiophen-8-yl)silane

• CAS No.: 475288-29-0
• Molecular Formula: C14H15ClSSi
• Molecular Weight: 278.9 g/mol
• IUPAC Name: chloro-dimethyl-(2-methyl-4H-indeno[2,3-b]thiophen-4-yl)silane
• InChI: InChI=1S/C14H15ClSSi/c1-9-8-12-10-6-4-5-7-11(10)14(13(12)16-9)17(2,3)15/h4-8,14H,1-3H3
• InChI Key: NKSZNLSVHLFNMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)C(C3=CC=CC=C32)[Si](C)(C)Cl

Description

Chloro(dimethyl)(2-methyl-8H-indeno[2,1-b]thiophen-8-yl)silane is a useful research compound. Its molecular formula is C14H15ClSSi and its molecular weight is 278.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Suspension of 1.86 g (0.01 mol) 2-methyl-8H-indeno[2,1-b]thiophene in 25 mL ether was treated dropwise with 6.25 mL (0.01 mol) of 1.6M BuLi in hexane at −40° C. under stirring. Then the mixture was stirred in additional 3 h. The resulting mixture was treated with 1.20 mL (0.01 mol) of dimethyldichlorosilane in 5 mL of ether at −70° C.; then it was allowed to warm to r.t. and stirred overnight. The solution was isolated and evaporated to give 2.47 g (89%) of the crude product that was used without further purification.